Cas no 62927-99-5 (Cyclopentadienylmolybdenum (V) tetrachloride)

• Product Name: Cyclopentadienylmolybdenum (V) tetrachloride
• CAS No: 62927-99-5
• MF: C₅H₅Cl₄Mo
• MW: 302.845200300217
• MDL: MFCD00269826
• CID: 90205
• Update Time: 2025-05-28

Cyclopentadienylmolybdenum (V) tetrachloride Chemical and Physical Properties

Names and Identifiers

• Cyclopentadienylmolybdenum (V) tetrachloride
• cyclopenta-1,3-diene,tetrachloromolybdenum
• Cyclopentadienylmolybdenumtetrachloride
• Tetrachloro(η5-2,4-cyclopentadien-1-yl)molybdenum
• Cyclopentadienylmolybdenum(V) tetrachloride
• Cyclopentadienylmolybdenum(V)tetrachloride,min.95%
• tetrachlorocyclopentadienylmolybdenum(v)
• Cyclopentadienylmolybdenum(Ⅴ)Tetrachloride
• Cyclopentadienyl molybdenum tetrachloride
• Cyclopentadienylmolybdenum(V) tetrachloride, min. 95%
• Cyclopentadienylmolybdenum (V) tetrachloride, 95+%

• MDL： MFCD00269826
• Inchi： 1S/C5H5.4ClH.Mo/c1-2-4-5-3-1;;;;;/h1-5H;4*1H;/q;;;;;+4/p-4
• InChI Key： JYLUAHPKLGKVNL-UHFFFAOYSA-J
• SMILES： [Mo](Cl)(Cl)(Cl)Cl.[CH]1[CH][CH][CH][CH]1 |^1:5,6,7,8,9|

Computed Properties

• Exact Mass: 302.82000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Dark red powder.
• PSA: 0.00000
• LogP: 3.77950
• Solubility: React with water to grow hcl
• Sensitiveness: Moisture Sensitive

Cyclopentadienylmolybdenum (V) tetrachloride Security Information

• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Packing Group：II
• HazardClass：8
• PackingGroup：II
• Packing Group：II
• Risk Phrases：R34

Additional information on Cyclopentadienylmolybdenum (V) tetrachloride

Comprehensive Overview of Cyclopentadienylmolybdenum (V) Tetrachloride (CAS No. 62927-99-5)

Cyclopentadienylmolybdenum (V) tetrachloride (CAS No. 62927-99-5), often abbreviated as CpMoCl₄, is a highly specialized organometallic compound with significant applications in catalysis and materials science. This molybdenum-based complex features a cyclopentadienyl (Cp) ligand bonded to a molybdenum center, which is further coordinated by four chloride ions. Its unique structure and reactivity make it a valuable tool in synthetic chemistry, particularly in polymerization reactions and the development of advanced nanomaterials.

The compound's molecular formula, C₅H₅MoCl₄, highlights its hybrid organic-inorganic nature. Researchers frequently explore its role in olefin metathesis, a transformative reaction enabling the rearrangement of carbon-carbon double bonds. With the growing demand for sustainable polymers, cyclopentadienylmolybdenum complexes are gaining attention as potential catalysts for creating biodegradable plastics. Recent studies also investigate its utility in photocatalysis, aligning with the global push toward green chemistry solutions.

From a structural perspective, cyclopentadienylmolybdenum tetrachloride exhibits a distorted octahedral geometry around the molybdenum atom. The cyclopentadienyl ring acts as a η⁵-ligand, donating electron density to stabilize the high oxidation state (+V) of the metal. This electronic configuration facilitates its participation in redox reactions, making it a candidate for energy storage applications. Notably, its derivatives show promise in electrocatalysis for hydrogen evolution reactions (HER), a critical process for renewable energy technologies.

In industrial settings, CpMoCl₄ serves as a precursor for more complex molybdenum catalysts. Its reactivity with Grignard reagents and other nucleophiles allows the synthesis of tailored organomolybdenum compounds. As industries seek alternatives to rare-earth metals, molybdenum-based catalysts like 62927-99-5 offer cost-effective and abundant solutions. This aligns with the broader trend of transition metal catalysis in pharmaceutical and agrochemical manufacturing.

Handling cyclopentadienylmolybdenum (V) tetrachloride requires strict adherence to inert atmospheric conditions due to its sensitivity to moisture and oxygen. Researchers commonly employ Schlenk-line techniques or gloveboxes to prevent decomposition. Despite these challenges, its stability in anhydrous organic solvents like tetrahydrofuran (THF) and dichloromethane (DCM) makes it practical for laboratory use. Safety protocols emphasize proper ventilation and personal protective equipment (PPE), reflecting industry standards for handling metal halides.

The compound's spectroscopic signatures, including distinctive infrared (IR) absorptions and NMR chemical shifts, aid in its characterization. For instance, the Cp ring protons typically resonate between 5-6 ppm in ¹H NMR spectra. These analytical markers ensure quality control in research and commercial batches. Advanced techniques like X-ray crystallography further elucidate its solid-state structure, supporting mechanistic studies in catalysis.

Emerging applications of CAS 62927-99-5 extend to nanotechnology, where it functions as a molecular building block for metal-organic frameworks (MOFs). Its ability to form coordination polymers with tunable porosity has implications for gas storage and separation technologies. Additionally, the compound's luminescent properties are explored for OLED materials, catering to the electronics industry's demand for energy-efficient displays.

Environmental considerations drive innovation in recycling and recovery methods for molybdenum compounds. Cyclopentadienylmolybdenum tetrachloride derivatives are investigated for their potential in carbon capture systems, leveraging their Lewis acidity to bind CO₂. Such applications resonate with the United Nations Sustainable Development Goals (SDGs), particularly Goal 13 (Climate Action).

In summary, cyclopentadienylmolybdenum (V) tetrachloride (CAS No. 62927-99-5) represents a versatile and evolving tool in modern chemistry. Its intersection with green chemistry, renewable energy, and advanced materials ensures its continued relevance. As research uncovers new reactivities and applications, this compound will likely play a pivotal role in addressing global technological challenges.